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Compound of Interest

Compound Name: 9-Phenylcarbazol-3-amine

CAS No.: 1318253-36-9

Cat. No.: B3321225

Get Quote

Executive Summary & Compound Profile
9-Phenylcarbazol-3-amine (also known as 3-Amino-9-phenylcarbazole) is a primary amine

derivative of the carbazole moiety.[1] Its electron-rich nitrogen center and rigid tricyclic structure

make it an ideal precursor for hole-transport materials (HTMs) in organic light-emitting diodes

(OLEDs) and a privileged scaffold in medicinal chemistry.[1]

Property Specification

IUPAC Name 9-phenyl-9H-carbazol-3-amine

CAS Number 13755-12-9

Molecular Formula

Molecular Weight 258.32 g/mol

Appearance Off-white to tan powder

Solubility Soluble in DCM, THF, DMSO; Insoluble in water
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Retrosynthetic Analysis
To achieve high purity and scalability, two distinct pathways are evaluated. The choice of

pathway depends on the available starting materials and the tolerance for isomeric impurities.

Route A (Classical): Electrophilic Nitration followed by Reduction. Best for cost-effective

scale-up.[1]

Route B (Catalytic): Buchwald-Hartwig Amination of 3-bromo-9-phenylcarbazole. Best for

high-purity applications (e.g., electronic grade).[1]
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Figure 1: Retrosynthetic disconnection showing the Nitration (Left) and Bromination/Amination

(Right) pathways.[2][3][4][5]

Route A: Nitration & Reduction (Scale-Up Protocol)
This route utilizes classical electrophilic aromatic substitution. The bulky N-phenyl group directs

substitution primarily to the 3-position (para to the nitrogen), but careful temperature control is

required to avoid dinitration or substitution on the phenyl ring.[1]

Step 1: Regioselective Nitration
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Mechanism: Electrophilic Aromatic Substitution (

).[6] Reagents: Nitric Acid (

), Acetic Acid (AcOH) or Acetic Anhydride.

Protocol:

Dissolution: Charge a 3-neck round-bottom flask with 9-phenylcarbazole (1.0 eq) and glacial

acetic acid (10 vol). Stir at room temperature until fully dissolved.

Activation: Cool the solution to 0–5 °C using an ice bath.

Addition: Dropwise add fuming

(1.1 eq) diluted in acetic acid over 30 minutes. Critical: Maintain internal temperature <10 °C
to prevent dinitration.

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 2–4 hours.

Monitor via TLC (Hexane:EtOAc 4:1).

Workup: Pour the reaction mixture into ice-cold water (excess). The yellow precipitate (3-

nitro isomer) will form.[1]

Purification: Filter the solid. Recrystallize from ethanol or acetone to remove trace 2-nitro

isomers.

Step 2: Reduction of Nitro Group
Mechanism: Metal-mediated reduction or Catalytic Hydrogenation.[1] Reagents: Tin(II) Chloride

(

) / HCl OR Hydrazine hydrate / Pd/C.

Protocol (SnCl2 Method):

Suspension: Suspend 3-nitro-9-phenylcarbazole (1.0 eq) in ethanol (10 vol).

Reagent Prep: Add
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(5.0 eq) followed by concentrated HCl (2 vol) dropwise.

Reflux: Heat the mixture to reflux (80 °C) for 3–6 hours. The yellow suspension will turn

clear/colorless upon completion.

Neutralization: Cool to room temperature. Neutralize with 20% NaOH solution until pH > 10.

Extraction: Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over

, and concentrate.

Route B: Buchwald-Hartwig Amination (High Purity)
For electronic applications where trace nitro-isomers are unacceptable, the catalytic route via

the bromide is superior.[1]

Step 1: Bromination
Reagents: N-Bromosuccinimide (NBS), DMF or THF. Protocol: React 9-phenylcarbazole with

NBS (1.05 eq) in DMF at 0 °C. The reaction is highly selective for the 3-position. Precipitate in

water and filter.

Step 2: Pd-Catalyzed Amination
Mechanism: Pd(0) catalytic cycle involving Oxidative Addition, Transmetallation, and Reductive

Elimination. Reagents: Benzophenone Imine (Ammonia surrogate),

, BINAP or XPhos,

.

Protocol:

Inertion: Flame-dry a Schlenk flask and purge with Argon.

Loading: Add 3-bromo-9-phenylcarbazole (1.0 eq),

(2 mol%), BINAP (4 mol%), and Sodium tert-butoxide (1.5 eq).

Solvent: Add anhydrous Toluene (0.2 M concentration).
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Amine Source: Add Benzophenone Imine (1.2 eq) via syringe.

Coupling: Heat to 100 °C for 12–18 hours.

Hydrolysis: Cool to RT. Add 2N HCl/THF (1:1) and stir for 2 hours to cleave the imine.

Isolation: Neutralize with

, extract with EtOAc, and purify via flash column chromatography (Hexane/EtOAc).
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Figure 2: Workflow for the Palladium-Catalyzed Buchwald-Hartwig Amination.

Comparative Analysis & Recommendations
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Parameter Route A (Nitration) Route B (Pd-Catalysis)

Overall Yield 75 – 85% 65 – 80%

Purity Profile Risk of regioisomers (2-nitro) High (Regiospecific)

Cost Low (Cheap reagents) High (Pd catalyst, Ligands)

Scalability Excellent (Kg scale feasible) Good (requires inert atm)

Safety
Exothermic nitration; Acidic

waste
Air-sensitive catalyst

Recommendation:

For Pharmaceutical Intermediates: Use Route B to ensure no inseparable isomers interfere

with SAR studies.

For Bulk Hole-Transport Materials: Use Route A with rigorous recrystallization to optimize

cost-efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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